Diethyl 5-(3-(azepan-1-ylsulfonyl)-4-chlorobenzamido)-3-methylthiophene-2,4-dicarboxylate
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Overview
Description
The compound is a complex organic molecule that contains several functional groups, including an azepane sulfonyl group, a chlorobenzamido group, and a thiophene dicarboxylate group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields .
Molecular Structure Analysis
The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups. The azepane ring could introduce conformational flexibility, while the thiophene and benzene rings could contribute to the compound’s aromaticity .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the electron-withdrawing effects of the sulfonyl and carboxylate groups, as well as the electron-donating effects of the amide group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar groups like sulfonyl and carboxylate could increase its solubility in polar solvents .Scientific Research Applications
Computational Chemistry
Overview: Compound X’s complex structure provides an interesting challenge for computational modeling.
Applications:3-(Azepan-1-ylsulfonyl)-5-bromopyridin-4-ol Sulfonyl radical-induced regioselective cyclization of 3-aza-1,5-enynes Design and Synthesis of Novel Antimicrobial Agents
Mechanism of Action
Target of Action
Compounds with sulfonyl and azepan-1-yl groups have been known to interact with various enzymes and receptors .
Mode of Action
Without specific studies on “Diethyl 5-(3-(azepan-1-ylsulfonyl)-4-chlorobenzamido)-3-methylthiophene-2,4-dicarboxylate”, it’s difficult to determine its exact mode of action. It’s possible that the compound could interact with its targets through the sulfonyl and azepan-1-yl groups, leading to changes in the activity of those targets .
Biochemical Pathways
Compounds with similar structures have been involved in various biochemical pathways, including those involving copper catalysis .
Pharmacokinetics
The compound’s bioavailability could be influenced by factors such as its solubility, stability, and the presence of functional groups that could interact with metabolic enzymes .
Result of Action
Without specific studies, it’s difficult to determine the exact molecular and cellular effects of “Diethyl 5-(3-(azepan-1-ylsulfonyl)-4-chlorobenzamido)-3-methylthiophene-2,4-dicarboxylate”. Based on its structure, it could potentially interact with various cellular targets and influence their activity .
Action Environment
The action, efficacy, and stability of “Diethyl 5-(3-(azepan-1-ylsulfonyl)-4-chlorobenzamido)-3-methylthiophene-2,4-dicarboxylate” could be influenced by various environmental factors, such as pH, temperature, and the presence of other compounds. Specific details would require further studies .
Future Directions
properties
IUPAC Name |
diethyl 5-[[3-(azepan-1-ylsulfonyl)-4-chlorobenzoyl]amino]-3-methylthiophene-2,4-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29ClN2O7S2/c1-4-33-23(29)19-15(3)20(24(30)34-5-2)35-22(19)26-21(28)16-10-11-17(25)18(14-16)36(31,32)27-12-8-6-7-9-13-27/h10-11,14H,4-9,12-13H2,1-3H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKTZFHNYZFKFBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)NC(=O)C2=CC(=C(C=C2)Cl)S(=O)(=O)N3CCCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29ClN2O7S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
557.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl 5-(3-(azepan-1-ylsulfonyl)-4-chlorobenzamido)-3-methylthiophene-2,4-dicarboxylate |
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